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Compound of Interest

Compound Name: 1-Palmitoyl-2-linoleoyl-rac-glycerol

Cat. No.: B15552036

This document provides comprehensive safety, handling, and disposal procedures for 1-
Palmitoyl-2-linoleoyl-rac-glycerol, tailored for researchers, scientists, and professionals in
drug development. Adherence to these guidelines is crucial for ensuring a safe laboratory
environment.

Chemical Identifier:

e Name: 1-Palmitoyl-2-linoleoyl-rac-glycerol

e Synonyms: A component of vegetable oils.

e Physical State: Typically a colorless liquid or solid.[1][2][3]

While 1-Palmitoyl-2-linoleoyl-rac-glycerol and similar glycerolipids are generally not
classified as hazardous substances, observing standard laboratory safety protocols is
paramount to minimize exposure and mitigate any potential risks.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 1-Palmitoyl-2-
linoleoyl-rac-glycerol:
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Protective Equipment

Specification and Use

Eye Protection

Chemical safety glasses or goggles should be

worn to protect against potential splashes.

Hand Protection

While specific glove material recommendations
are not available, nitrile or latex gloves are
generally suitable for handling non-hazardous
chemicals. Gloves should be inspected before
use and disposed of properly after handling the

substance.

Body Protection

A standard laboratory coat should be worn to

prevent contamination of personal clothing.

Respiratory Protection

Not generally required under normal handling
conditions in a well-ventilated area. If aerosols
or mists are generated, a NIOSH-approved

respirator may be necessary.

Occupational Exposure Limits

As a component of vegetable oil, the occupational exposure limits for vegetable oil mists can

be used as a guideline.

TWA (8-hour) -
o TWA (8-hour) - ) .
Organization ) Respirable STEL (15-minute)
Total Particulate )

Particulate
OSHA (PEL) 15 mg/m3[4][5] 5 mg/m3[4][5] Not Established
NIOSH (REL) 10 mg/m3[5] 5 mg/m3[5] Not Established
ACGIH (TLV) 10 mg/m3 Not Established Not Established

Note: TWA (Time-Weighted Average), PEL (Permissible Exposure Limit), REL (Recommended
Exposure Limit), TLV (Threshold Limit Value), STEL (Short-Term Exposure Limit).

Operational Plan and Handling Procedures
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General Handling:

Work in a well-ventilated laboratory, preferably under a chemical fume hood if there is a
potential for generating aerosols or mists.

Avoid direct contact with skin and eyes.[6]

Do not eat, drink, or smoke in the laboratory where this substance is handled.

Wash hands thoroughly with soap and water after handling.[6]
Specific Handling Precautions:

o Spills: In case of a spill, absorb the material with an inert absorbent such as vermiculite,
sand, or earth. Collect the absorbed material into a suitable container for disposal.

» Oily Materials: Rags and other materials soaked with 1-Palmitoyl-2-linoleoyl-rac-glycerol
may be prone to spontaneous combustion through auto-oxidation, especially if folded or
piled together. Such materials should be immersed in water after use or spread out in a well-
ventilated area to dry.

Disposal Plan

As a non-hazardous substance, 1-Palmitoyl-2-linoleoyl-rac-glycerol can typically be
disposed of through standard laboratory waste streams, but always in accordance with local
and institutional regulations.

e Unused Product: Dispose of as chemical waste. Small quantities may be suitable for
incineration at an approved facility.

o Contaminated Materials: Absorbents and other materials contaminated with the substance
should be placed in a sealed, labeled container and disposed of as solid waste.

» Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate
should be collected and disposed of as chemical waste. Once cleaned, the container can be
disposed of as regular laboratory glass or plastic waste.
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» Sewer Disposal: In some cases, and with prior approval from the relevant environmental
health and safety office, small quantities of non-hazardous, water-soluble chemicals may be
disposed of down the drain with copious amounts of water.[7][8][9] However, this is generally
not recommended for oils and lipids.

Always consult your institution's specific guidelines for chemical waste disposal.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of 1-Palmitoyl-2-
linoleoyl-rac-glycerol in a laboratory setting.
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Caption: Workflow for the safe handling of 1-Palmitoyl-2-linoleoyl-rac-glycerol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 1-Palmitoyl-
2-linoleoyl-rac-glycerol]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-1-palmitoyl-2-linoleoyl-rac-glycerol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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